Cas no 1823933-34-1 (1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL)

• Product Name: 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL
• CAS No: 1823933-34-1
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 5162508
• Update Time: 2025-05-20

1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL

• Inchi： 1S/C12H14FN.ClH/c13-11-4-2-1-3-10(11)12-5-9(6-12)7-14-8-12;/h1-4,9,14H,5-8H2;1H
• InChI Key： UOUDHNOYVDWUNA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C12CNCC(C1)C2.Cl

Additional information on 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL

Introduction to 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL (CAS No. 1823933-34-1)

The compound 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL, identified by its CAS number 1823933-34-1, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative features a unique structural framework that has garnered attention for its potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting neurological and cardiovascular disorders.

The core structure of 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL consists of a bicyclic system composed of a seven-membered azabicycloalkane ring fused with a phenyl ring at the 2-position, which is further substituted with a hydrochloride salt form. This configuration imparts specific steric and electronic properties to the molecule, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The fluorine atom in the phenyl ring of 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL plays a crucial role in enhancing binding affinity and metabolic stability, which are critical factors in drug design. The presence of the azabicycloalkane moiety introduces rigidity to the molecular structure, which can improve receptor selectivity and reduce off-target effects.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Preclinical studies have suggested that derivatives of this class of compounds may interact with serotonin receptors in a manner that could lead to therapeutic benefits. The unique structural features of 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL make it an attractive scaffold for further chemical modification to optimize pharmacokinetic properties and enhance efficacy.

Moreover, the compound's potential role in cardiovascular research is also noteworthy. Bicyclic amine derivatives have been explored for their ability to interact with various biological targets involved in cardiovascular function. The fluorine-substituted phenyl ring may contribute to improved bioavailability and reduced susceptibility to metabolic degradation, making it a valuable candidate for further investigation.

The synthesis of 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the azabicycloalkane ring is particularly challenging due to its strained three-membered nitrogen-containing ring system. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency.

In academic research, this compound has been used as a building block for more complex derivatives designed to explore new pharmacological pathways. Its versatility allows chemists to modify various functional groups while retaining the core bicyclic structure, enabling the creation of libraries of compounds for high-throughput screening.

The hydrochloride salt form of 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL enhances its solubility in aqueous solutions, which is advantageous for both in vitro and in vivo studies. This solubility profile makes it easier to formulate the compound into various dosages for preclinical testing, providing researchers with a more practical tool for evaluating its biological activity.

Recent advancements in computational chemistry have also contributed to our understanding of how 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL interacts with biological targets at the molecular level. Molecular docking studies have revealed potential binding modes with serotonin receptors that align well with experimental observations from radioligand binding assays. These computational insights have guided synthetic efforts toward optimizing key pharmacophoric elements.

The future prospects for 1-(2-FLUOROPHENYL)-3-AZABICYCLO[3.1.1]HEPTANE HCL are promising, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacological profile through structural modifications. As our understanding of biological pathways continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.